Cas no 1477-19-6 (Benzarone)

Benzarone structure
Benzarone structure
Product Name:Benzarone
CAS No:1477-19-6
MF:C17H14O3
MW:266.291265010834
MDL:MFCD00867417
CID:41440
Update Time:2025-04-18

Benzarone Chemical and Physical Properties

Names and Identifiers

    • (2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
    • 2-Ethyl-3-(4-hydroxybenzoyl)benzofuran
    • (2-Ethyl-1-benzofuran-3-yl)-(4-hydroxyphenyl)methanone
    • Benzarone
    • (2-ETHYL-1-BENZOFURAN-3-YL)(4-HYDROXYPHENYL)METHANONE
    • Benzaron
    • Fagivil
    • Fragivil
    • Fragivix
    • Vasoc
    • Venagil
    • NSC 82134
    • L 2197
    • Benzbromarone Impurity C
    • 2-Ethyl-3-p-hydroxybenzoylbenzofuran
    • 2-Ethyl-3-benzofuranyl-p-hydroxyphenyl ketone
    • Benzarone [INN:DCF]
    • Methanone, (2-ethyl-3-benzofuranyl)(4-hydroxyphenyl)-
    • Benzaronum [INN-Latin]
    • Benzarona [INN-Spanish]
    • L 2197-Labaz
    • 2-Ethyl-3-(p-hydroxybenzoyl)benzofuran
    • 2-Ethyl-4'-hydroxy-3-benzoylbenzofuran
    • 2-Ethyl-3-benzofuranyl p-hydroxyphenyl ketone
    • KETONE, 2-ETHYL-3-BEN
    • MDL: MFCD00867417
    • Inchi: 1S/C17H14O3/c1-2-14-16(13-5-3-4-6-15(13)20-14)17(19)11-7-9-12(18)10-8-11/h3-10,18H,2H2,1H3
    • InChI Key: RFRXIWQYSOIBDI-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C(C2C=CC(=CC=2)O)=O)=C1CC
    • BRN: 0222901

Computed Properties

  • Exact Mass: 266.09400
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 346
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.4
  • Surface Charge: 0
  • Tautomer Count: 4

Experimental Properties

  • Density: 1.1601 (rough estimate)
  • Melting Point: 124.0 to 128.0 deg-C
  • Boiling Point: 473.6°C at 760 mmHg
  • Refractive Index: 1.5490 (estimate)
  • PSA: 50.44000
  • LogP: 3.93180

Benzarone Security Information

Benzarone Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Benzarone Pricemore >>

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Benzarone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1477-19-6)Benzarone
Order Number:A884406
Stock Status:in Stock
Quantity:10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:12
Price ($):201.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1477-19-6)Benzarone
A884406
Purity:99%
Quantity:10g
Price ($):201.0
Email